Cas no 2248381-65-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-yl)formamido]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-yl)formamido]propanoate
• CAS No: 2248381-65-7
• MF: C₂₀H₁₅N₃O₅
• MW: 377.350204706192
• CID: 5937815
• PubChem ID: 165733077
• Update Time: 2025-06-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-yl)formamido]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248381-65-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-yl)formamido]propanoate
• EN300-6522818

• Inchi： 1S/C20H15N3O5/c24-17(28-23-19(26)13-6-1-2-7-14(13)20(23)27)9-10-21-18(25)15-11-22-16-8-4-3-5-12(15)16/h1-8,11,22H,9-10H2,(H,21,25)
• InChI Key： SQZDSUORYQDSPY-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C1=CNC2C=CC=CC1=2)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 377.10117059g/mol
• Monoisotopic Mass: 377.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-yl)formamido]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-yl)formamido]propanoate (CAS No. 2248381-65-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-yl)formamido]propanoate, identified by its CAS number 2248381-65-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the class of heterocyclic derivatives, featuring a complex structural framework that includes isoindole and formamidine functionalities. The presence of these structural motifs suggests potential biological activity, making it a subject of considerable research in medicinal chemistry.

The compound’s name highlights several key structural features that are critical for understanding its chemical behavior and potential applications. The 1,3-dioxo moiety indicates the presence of a diketone or α-dicarbonyl group, which is often involved in various organic transformations and can serve as a scaffold for further functionalization. The 2,3-dihydro prefix suggests a saturated ring system, likely contributing to the molecule’s overall stability and reactivity. The 1H-isoindol core is a well-known pharmacophore found in several bioactive natural products and synthetic drugs, known for its ability to interact with biological targets such as enzymes and receptors.

Furthermore, the 3-[(1H-indol-3-yl)formamido]propanoate substituent introduces additional complexity to the molecule. The formamido group (-NHCOCH₂-) is frequently encountered in peptide mimetics and protease inhibitors, while the indole moiety (-C₈H₆N) is renowned for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-yl)formamido]propanoate (CAS No. 2248381-65-7) makes it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that isoindole derivatives can exhibit inhibitory effects on various enzymes and receptors relevant to human health. For instance, modifications of the isoindole scaffold have been explored in the development of kinase inhibitors, which are crucial in targeted cancer therapies. Similarly, indole-based compounds have been investigated for their potential in treating neurological disorders due to their ability to modulate neurotransmitter systems.

The 1,3-dioxo group within 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-indol-3-y]formamido]propanoate (CAS No. 2248381-65- 7) serves as a versatile handle for further chemical modifications. This functionality can participate in condensation reactions with nucleophiles or undergo oxidation-reduction processes to yield valuable intermediates. Such reactivity is exploited in synthetic protocols designed to generate libraries of derivatives for high-throughput screening (HTS). By systematically altering the substituents around the core structure, researchers can optimize potency and selectivity against specific biological targets.

The formamido substituent in this compound has garnered attention for its role in stabilizing peptide-like motifs through hydrogen bonding interactions. This feature is particularly relevant in the design of peptidomimetics—small molecules that mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The indole ring further enhances this potential by providing additional hydrogen bond donors and acceptors, as well as aromatic stacking interactions that can improve binding affinity.

In light of recent research, 1,3-dioxo- 2, 3- dihydro- 1H- isoindol- 2- yl 3- [( 1H- indol- 3- yl) formamido] propanoate (CAS No. 224838 1- 65- 7) has been investigated for its potential role as an intermediate in the synthesis of more complex bioactive molecules. For example, studies have demonstrated that isoindole derivatives can be coupled with other heterocycles to form fused systems with enhanced biological activity. These fused structures are often more resistant to metabolic degradation and exhibit longer half-lives in vivo, making them attractive candidates for drug development.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where computational methods are used to predict how a molecule will interact with its target. In this context, 1, 3- dioxo- 2, 3- dihydro- 1H- isoindol- 2- yl 3[ ( 1H indol – ” ” ” ” – ”””” ” ” ”””””””” – ”) formamido] propanoate (CAS No. ”) has emerged as a valuable building block. Researchers have leveraged its unique structural features to develop novel scaffolds that exhibit improved pharmacokinetic profiles. These efforts align with global trends toward personalized medicine, where compounds are designed to target specific genetic or molecular profiles of patients.